Cas no 1343826-39-0 (5-chloro-2-(2-ethoxyethoxy)benzene-1-sulfonyl chloride)

• Product Name: 5-chloro-2-(2-ethoxyethoxy)benzene-1-sulfonyl chloride
• CAS No: 1343826-39-0
• MF: C₁₀H₁₂Cl₂O₄S
• MW: 299.170880317688
• CID: 5573678
• PubChem ID: 62104420
• Update Time: 2025-06-22

5-chloro-2-(2-ethoxyethoxy)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(2-ethoxyethoxy)benzene-1-sulfonyl chloride
• Benzenesulfonyl chloride, 5-chloro-2-(2-ethoxyethoxy)-

• Inchi： 1S/C10H12Cl2O4S/c1-2-15-5-6-16-9-4-3-8(11)7-10(9)17(12,13)14/h3-4,7H,2,5-6H2,1H3
• InChI Key： UJFDEOWBQMKETE-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(Cl)=CC=C1OCCOCC

Experimental Properties

• Density: 1.372±0.06 g/cm3(Predicted)
• Boiling Point: 404.9±45.0 °C(Predicted)

Additional information on 5-chloro-2-(2-ethoxyethoxy)benzene-1-sulfonyl chloride

5-Chloro-2-(2-Ethoxyethoxy)Benzene-1-Sulfonyl Chloride: A Comprehensive Overview

The compound 5-chloro-2-(2-ethoxyethoxy)benzene-1-sulfonyl chloride (CAS No. 1343826-39-0) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This molecule belongs to the class of sulfonamides and chlorinated aromatic compounds, making it particularly interesting for researchers in the fields of organic chemistry, pharmaceuticals, and materials science.

Derived from the benzene ring, this compound features a chloro substituent at the 5-position and a 2-(2-ethoxyethoxy) group at the 2-position. The sulfonyl chloride functional group attached to the 1-position of the benzene ring introduces unique reactivity and properties that make it valuable in synthesis and material development. These structural features not only dictate its chemical behavior but also open up possibilities for its use in advanced chemical reactions and applications.

Recent studies have highlighted the importance of sulfonamides in drug discovery, particularly in the development of inhibitors and agonists targeting specific biological pathways. The sulfonyl chloride group is known to enhance bioavailability and stability in certain contexts, making it a desirable moiety for pharmaceutical applications.

Furthermore, the presence of ethoxyethoxy substituents introduces steric bulk and hydrophobicity, which can influence molecular interactions and binding affinities. This makes the compound a potential candidate for designing molecules with specific pharmacokinetic profiles or for use in crystal engineering and nanotechnology applications.

Recent advancements in green chemistry have also explored the utility of compounds like 5-chloro-2-(2-ethoxyethoxy)benzene-1-sulfonyl chloride in sustainable synthesis routes. The sulfonyl chloride group is highly reactive and can participate in a variety of nucleophilic substitution reactions, making it a valuable intermediate in the construction of complex molecules.

Research into bioavailability enhancement has shown that modifying the substituents on aromatic rings can significantly impact drug absorption and metabolism. The chloro group at the 5-position may contribute to electron-withdrawing effects, potentially altering the pharmacokinetics of the molecule.

In summary, 5-chloro-2-(2-ethoxyethoxy)benzene-1-sulfonyl chloride is a versatile and intriguing compound with applications spanning pharmaceuticals, materials science, and organic synthesis. Its unique combination of functional groups positions it as a valuable tool for researchers seeking to advance their work in these fields.